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Compound of Interest

Compound Name: Potassium glycolate

Cat. No.: B155272 Get Quote

A Structural Comparison: Potassium Glycolate
Hemihydrate and Glycolic Acid
For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the structural and physicochemical properties

of potassium glycolate hemihydrate and its parent compound, glycolic acid. The information

presented is supported by experimental data to assist in understanding the distinct

characteristics of the salt versus the free acid form, which is critical for applications in drug

formulation and development where the choice between a salt and a free acid can significantly

impact properties like solubility, stability, and bioavailability.

I. Comparative Physicochemical and
Crystallographic Data
The following table summarizes the key quantitative data for potassium glycolate
hemihydrate and glycolic acid, offering a direct comparison of their fundamental properties.
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Property
Potassium Glycolate
Hemihydrate

Glycolic Acid

Molecular Formula K(C₂H₃O₃)·0.5H₂O[1] C₂H₄O₃[2]

Molecular Weight
~138.21 g/mol (anhydrous salt

is 114.14 g/mol )[3][4]
76.05 g/mol [5][6]

Appearance White crystalline solid[3]

White or transparent,

crystalline, odorless powder[2]

[7]

Crystal System Monoclinic[1] Monoclinic[8]

Space Group P2₁/m[1] P2₁/c[8]

Unit Cell Parameters

a = 5.8982(1) Åb = 7.2515(1)

Åc = 11.0270(1) Åβ =

102.253(1)°V = 460.890(11)

Å³[1]

a = 8.9649 Åb = 10.5634 Åc =

7.8261 Åβ = 115.083°[8]

Melting Point (°C)
Not clearly defined;

dehydration occurs first.
75-80 °C[2][9]

Decomposition Temp (°C)
Dehydrates at approximately

60 °C[1]
100 °C[2]

Density Not specified in search results. ~1.49 g/cm³ at 25°C[2]

Solubility High solubility in water.[3]

Very good solubility in water;

also soluble in alcohols,

acetone, acetic acid, and ethyl

acetate.[2][7]

II. Structural and Bonding Insights
The primary structural difference between glycolic acid and potassium glycolate hemihydrate

lies in the deprotonation of the carboxylic acid group to form the carboxylate salt. In glycolic

acid, the carboxylic acid group (-COOH) can act as a hydrogen bond donor and acceptor. In

the solid state, glycolic acid molecules form a three-dimensional hydrogen-bonded network.[8]
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In potassium glycolate hemihydrate, the potassium ion (K⁺) is coordinated to the oxygen

atoms of the glycolate anion and water molecules. The crystal structure is a hemihydrate,

indicating the presence of one water molecule for every two potassium glycolate units.[1] The

formation of the potassium salt significantly alters the electronic distribution within the

carboxylate group, leading to changes in bond lengths and vibrational frequencies observed in

spectroscopic analyses. The ionic nature of the potassium salt is responsible for its high water

solubility.[3]

III. Experimental Protocols
Detailed methodologies for the key experiments cited in the comparison are provided below.

Single-Crystal X-ray Diffraction
Single-crystal X-ray diffraction is a technique used to determine the precise arrangement of

atoms within a crystal.

Crystal Growth: Suitable single crystals of the compound are grown. For potassium
glycolate hemihydrate, this can be achieved through methods like freeze-drying,

evaporation, and liquid phase diffusion.[1]

Crystal Mounting: A crystal of suitable size and quality (typically >0.1 mm in all dimensions)

is mounted on a goniometer head.[10]

Data Collection: The mounted crystal is placed in an X-ray diffractometer and irradiated with

a monochromatic X-ray beam. As the crystal is rotated, the diffraction pattern is recorded by

a detector.[10] The angles and intensities of the diffracted X-rays are measured.

Structure Solution and Refinement: The collected diffraction data is processed to determine

the unit cell dimensions and space group. The atomic positions are then determined using

computational methods, and the structural model is refined to best fit the experimental data.

[10]

Fourier Transform Infrared (FTIR) Spectroscopy
FTIR spectroscopy is used to identify functional groups in a molecule by measuring the

absorption of infrared radiation.
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Sample Preparation: A small amount of the solid sample is typically mixed with potassium

bromide (KBr) and pressed into a pellet, or analyzed directly using an attenuated total

reflectance (ATR) accessory.

Data Acquisition: The sample is placed in the path of an infrared beam. The instrument

measures the frequencies at which the sample absorbs radiation.

Spectral Analysis: The resulting spectrum is a plot of infrared absorption versus

wavenumber. The positions and intensities of the absorption bands are characteristic of the

functional groups present. For example, the strong C=O stretching vibration of the carboxylic

acid in glycolic acid will be at a different frequency than the carboxylate anion stretch in

potassium glycolate.

Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature in a controlled

atmosphere.

Sample Preparation: A small, accurately weighed amount of the sample is placed in a TGA

sample pan.

Instrumentation: The sample is placed in a furnace equipped with a microbalance. A purge

gas (e.g., nitrogen or air) is passed over the sample.

Heating Program: The sample is heated at a controlled rate over a defined temperature

range.

Data Analysis: The TGA curve plots the percentage of mass loss against temperature. The

temperatures at which significant mass loss occurs correspond to events such as

dehydration or decomposition.[11] For potassium glycolate hemihydrate, TGA can be used

to determine the temperature at which it loses its water of hydration.[1]

IV. Visualizing the Structural Relationship
The following diagram illustrates the chemical transformation from glycolic acid to potassium
glycolate hemihydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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